Cas no 675602-97-8 (4-(4-bromo-3-nitrophenyl)-1,3-thiazol-2-amine)
675602-97-8 structure
Product Name:4-(4-bromo-3-nitrophenyl)-1,3-thiazol-2-amine
CAS No:675602-97-8
MF:C9H6BrN3O2S
MW:300.13183927536
CID:1724282
PubChem ID:2757085
Update Time:2025-07-27
4-(4-bromo-3-nitrophenyl)-1,3-thiazol-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-bromo-3-nitrophenyl)-1,3-thiazol-2-amine
- 4-(4-Bromo-3-nitro-phenyl)-thiazol-2-ylamine
- CTK7E1736
- AG-A-66957
- KB-238145
- 4-(4-bromo-3-nitrophenyl)thiazol-2-ylamine
- DTXSID00373726
- 675602-97-8
- 4-(4-Bromo-3-nitrophenyl)thiazol-2-amine
-
- MDL: MFCD01537999
- Inchi: 1S/C9H6BrN3O2S/c10-6-2-1-5(3-8(6)13(14)15)7-4-16-9(11)12-7/h1-4H,(H2,11,12)
- InChI Key: AELIUOOJSQZFQO-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1[N+](=O)[O-])C1=CSC(N)=N1
Computed Properties
- Exact Mass: 298.93600
- Monoisotopic Mass: 298.93641g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 113Ų
Experimental Properties
- Density: 1.8±0.1 g/cm3
- Boiling Point: 451.2±35.0 °C at 760 mmHg
- Flash Point: 226.6±25.9 °C
- PSA: 112.97000
- LogP: 4.16740
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
4-(4-bromo-3-nitrophenyl)-1,3-thiazol-2-amine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-(4-bromo-3-nitrophenyl)-1,3-thiazol-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 014099-250mg |
4-(4-Bromo-3-nitro-phenyl)-thiazol-2-ylamine |
675602-97-8 | 250mg |
£152.00 | 2022-03-01 | ||
| Fluorochem | 014099-1g |
4-(4-Bromo-3-nitro-phenyl)-thiazol-2-ylamine |
675602-97-8 | 1g |
£280.00 | 2022-03-01 | ||
| Fluorochem | 014099-2g |
4-(4-Bromo-3-nitro-phenyl)-thiazol-2-ylamine |
675602-97-8 | 2g |
£450.00 | 2022-03-01 | ||
| Fluorochem | 014099-5g |
4-(4-Bromo-3-nitro-phenyl)-thiazol-2-ylamine |
675602-97-8 | 5g |
£850.00 | 2022-03-01 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1809577-250mg |
4-(4-Bromo-3-nitrophenyl)-1,3-thiazol-2-amine |
675602-97-8 | 98% | 250mg |
¥3901.00 | 2024-05-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1809577-1g |
4-(4-Bromo-3-nitrophenyl)-1,3-thiazol-2-amine |
675602-97-8 | 98% | 1g |
¥7187.00 | 2024-05-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1809577-5g |
4-(4-Bromo-3-nitrophenyl)-1,3-thiazol-2-amine |
675602-97-8 | 98% | 5g |
¥21817.00 | 2024-05-04 |
4-(4-bromo-3-nitrophenyl)-1,3-thiazol-2-amine Related Literature
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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